Cas no 31542-63-9 (1,3-Dipropyl-7-methylxanthine)

1,3-Dipropyl-7-methylxanthine Properties

Names and Identifiers

• 1,3-Dipropyl-7-methylxanthine
• 1,3-Dipropyl-7-methylpurine-2,6-dione
• 7-Methyl-1,3-dipropyl-1H-purine-2,6(3H,7H)-dione
• 7-methyl-1,3-dipropylpurine-2,6-dione
• 1,3-di-n-propyl-7-methylxanthine
• 1,3-dipropyl-7-methyl-xanthine
• 7-methyl-1,3-dipropyl-3,7-dihydro-1h-purin-2,6-dion
• Lopac-D-108
• CHEMBL278332
• NCGC00093841-02
• 7-Methyl-1,3-dipropyl-purine-2,6-dione
• NCGC00015305-02
• HMS3373A22
• LP00417
• PD015385
• MLS002172458
• NCGC00015305-03
• 7-methyl-1,3-dipropyl-3,7-dihydro-1H-purine-2,6-dione
• FT-0606723
• LS-14116
• EU-0100417
• SDCCGSBI-0050402.P002
• NCGC00093841-03
• SCHEMBL316911
• NCGC00015305-06
• J-018456
• Lopac0_000417
• A820895
• 1H-Purine-2,6-dione, 3,7-dihydro-7-methyl-1,3-dipropyl-
• SR-01000075845-1
• NCGC00015305-05
• DTXSID60185448
• MFCD00055219
• 7-Methyl-1,3-dipropyl-3,7-dihydro-purine-2,6-dione
• 31542-63-9
• AKOS015914418
• SMR001254091
• NCGC00015305-01
• NCGC00093841-01
• HMS3261C16
• NCGC00015305-04
• BDBM50001500
• HMS2232K22
• CCG-204509
• Tox21_500417
• 7-methyl-1,3-dipropylxanthine
• 1,3-Dipropyl-7-methylxanthine, solid
• NCGC00261102-01
• SR-01000075845
• DTXCID70107939
• DB-048065
• +Expand

• MDL： MFCD00055219
• InChIKey： QVAYTZAGDQIWMB-UHFFFAOYSA-N
• Inchi： 1S/C12H18N4O2/c1-4-6-15-10-9(14(3)8-13-10)11(17)16(7-5-2)12(15)18/h8H,4-7H2,1-3H3
• SMILES： CCCN1C2=C(C(=O)N(CCC)C1=O)N(C)C=N2

Computed Properties

• Exact Mass: 250.14300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 250.143
• Heavy Atom Count: 18
• Complexity: 347
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 58.4A^2

Experimental Properties

• LogP: 0.71670
• PSA: 61.82000
• Refractive Index: 1.612
• Boiling Point: 443.5 °C at 760 mmHg
• Melting Point: 114-117°C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 222 °C
• Solubility: 0.1 M NaOH: soluble
• Color/Form: White solid / slightly yellow crystal
• Stability/Shelf Life: Store tightly sealed at RT
• Density: 1.26

1,3-Dipropyl-7-methylxanthine Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

1,3-Dipropyl-7-methylxanthine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%